![molecular formula C7H12ClNO2 B6215873 methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride CAS No. 2742623-20-5](/img/no-structure.png)
methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride
Overview
Description
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride, also known as MBCH or MBCH-Cl, is an organic compound with a wide range of applications in scientific research. It is a cyclic amine derivative that can be used as a reagent to form various compounds, and has been used in various biochemical and physiological experiments. In addition, MBCH-Cl has been studied for its potential therapeutic applications and is being investigated for its potential use in drug design.
Scientific Research Applications
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been used in various biochemical and physiological experiments. It has been used to study the enzymatic activity of proteins and enzymes, as well as to study the structure and function of proteins and enzymes. In addition, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been used to study the binding of drugs to receptors, as well as to study the metabolism of drugs in the body.
Mechanism of Action
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been studied for its potential therapeutic applications. It has been shown to bind to certain receptors in the body, such as the serotonin receptor, and to modulate the activity of these receptors. In addition, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been shown to inhibit the activity of certain enzymes, such as the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been studied for its potential therapeutic applications. It has been shown to have an antidepressant effect, as well as an anxiolytic effect. In addition, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has been shown to have anti-inflammatory and anti-oxidant effects, as well as to have an immunomodulatory effect.
Advantages and Limitations for Lab Experiments
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl is soluble in both water and organic solvents, making it ideal for use in a variety of experiments. However, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl is not very stable in the presence of strong acids or bases, and it can be degraded by light and air.
Future Directions
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl has several potential future directions. It could be used to develop new drugs for the treatment of depression, anxiety, and other mental health conditions. In addition, methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl could be used to study the mechanisms of action of existing drugs, as well as to develop new drugs that target specific receptors or enzymes. Finally, it could be used to study the effects of drugs on the body, as well as to develop drugs that have fewer side effects.
Synthesis Methods
Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl is synthesized using a process known as the Mitsunobu reaction, which involves the reaction of an alcohol with a phosphine and an acid. The reaction is catalyzed by a strong base, such as sodium hydroxide or potassium hydroxide, and the end product is methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride-Cl. The reaction is typically performed at room temperature and the reaction time is usually between two and four hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methyl acrylate", "1,3-cyclopentadiene", "Sodium hydride", "Ammonium chloride", "Hydrochloric acid", "Diethyl ether", "Methanol", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Preparation of 1,3-cyclopentadiene by heating cyclopentadiene dimer with sodium hydride in diethyl ether.", "Step 2: Addition of methyl acrylate to 1,3-cyclopentadiene in the presence of ammonium chloride to form methyl (1R,4S)-4-carboxy-2-cyclopenten-1-yl acetate.", "Step 3: Reduction of methyl (1R,4S)-4-carboxy-2-cyclopenten-1-yl acetate with sodium borohydride in methanol to form methyl (1R,4S)-4-hydroxy-2-cyclopenten-1-yl acetate.", "Step 4: Cyclization of methyl (1R,4S)-4-hydroxy-2-cyclopenten-1-yl acetate with sodium bicarbonate in methanol to form methyl (1R,4S,5S)-5-oxobicyclo[2.1.0]pentane-5-carboxylate.", "Step 5: Reduction of methyl (1R,4S,5S)-5-oxobicyclo[2.1.0]pentane-5-carboxylate with sodium borohydride in methanol to form methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate.", "Step 6: Formation of methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate hydrochloride by treatment of methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate with hydrochloric acid in diethyl ether and isolation of the hydrochloride salt by addition of sodium chloride." ] } | |
CAS RN |
2742623-20-5 |
Molecular Formula |
C7H12ClNO2 |
Molecular Weight |
177.6 |
Purity |
95 |
Origin of Product |
United States |
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